Cas no 423769-74-8 (4-(1H-Imidazol-1-yl)benzenecarbothioamide)

4-(1H-Imidazol-1-yl)benzenecarbothioamide is a heterocyclic compound featuring both an imidazole and a thiocarboxamide functional group. This structure imparts unique reactivity, making it valuable in medicinal chemistry and organic synthesis. The imidazole moiety offers coordination potential for metal-binding applications, while the thiocarboxamide group enhances nucleophilic properties, facilitating diverse derivatization pathways. Its stability under standard conditions and solubility in common organic solvents improve handling and reaction efficiency. The compound serves as a versatile intermediate in the development of pharmacologically active molecules, particularly in kinase inhibition and antimicrobial research. Its dual-functional design enables selective modifications, supporting tailored applications in drug discovery and material science.
4-(1H-Imidazol-1-yl)benzenecarbothioamide structure
423769-74-8 structure
Product Name:4-(1H-Imidazol-1-yl)benzenecarbothioamide
CAS No:423769-74-8
MF:C10H9N3S
MW:203.263560056686
MDL:MFCD03659704
CID:328050
PubChem ID:2776487
Update Time:2025-06-07

4-(1H-Imidazol-1-yl)benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide,4-(1H-imidazol-1-yl)-
    • 4-(1H-Imidazol-1-yl)benzenecarbothioamide
    • 4-imidazol-1-ylbenzenecarbothioamide
    • amino(4-imidazolylphenyl)methane-1-thione
    • CS-0360015
    • DTXSID30380120
    • 4-(1H-Imidazol-1-yl)benzothioamide
    • MS-22202
    • FT-0616472
    • J-513214
    • A923967
    • 423769-74-8
    • AKOS000217963
    • MFCD03659704
    • 4-(1H-imidazol-1-yl)benzene-1-carbothioamide
    • 4-(1H-Imidazol-1-yl)benzenecarbothioamide, AldrichCPR
    • DB-004790
    • G67498
    • 4-(imidazol-1-yl)benzenecarbothioamide
    • MDL： MFCD03659704
    • Inchi： 1S/C10H9N3S/c11-10(14)8-1-3-9(4-2-8)13-6-5-12-7-13/h1-7H,(H2,11,14)
    • InChI Key： QUJXJNDFQWCYLF-UHFFFAOYSA-N
    • SMILES： S=C(C1C=CC(=CC=1)N1C=NC=C1)N

Computed Properties

  • Exact Mass: 203.05200
  • Monoisotopic Mass: 203.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.9A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.29
  • Melting Point: 199 °C
  • Boiling Point: 393.2°C at 760 mmHg
  • Flash Point: 191.6°C
  • Refractive Index: 1.683
  • PSA: 75.93000
  • LogP: 2.20680

4-(1H-Imidazol-1-yl)benzenecarbothioamide Security Information

  • Hazard Category Code： 37/38-41
  • Safety Instruction： S36/37
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22

4-(1H-Imidazol-1-yl)benzenecarbothioamide Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1H-Imidazol-1-yl)benzenecarbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H300237-250mg
4-(1H-Imidazol-1-yl)benzenecarbothioamide
 423769-74-8 97%
250mg
 ¥720.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H300237-1g
4-(1H-Imidazol-1-yl)benzenecarbothioamide
 423769-74-8 97%
1g
 ¥2052.90 2023-09-02
Chemenu
CM520020-1g
4-(1H-Imidazol-1-yl)benzothioamide
 423769-74-8 97%
1g
 $95 2023-01-02
abcr
AB224407-1 g
4-(1H-Imidazol-1-yl)benzenecarbothioamide; 95%
 423769-74-8
1g
 €178.50 2023-04-27
TRC
I577460-100mg
4-(1H-Imidazol-1-yl)benzenecarbothioamide
 423769-74-8
100mg
 $ 50.00 2022-06-04
TRC
I577460-500mg
4-(1H-Imidazol-1-yl)benzenecarbothioamide
 423769-74-8
500mg
 $ 185.00 2022-06-04
TRC
I577460-1g
4-(1H-Imidazol-1-yl)benzenecarbothioamide
 423769-74-8
1g
 $ 275.00 2022-06-04
abcr
AB224407-250mg
4-(1H-Imidazol-1-yl)benzenecarbothioamide, 95%; .
 423769-74-8 95%
250mg
 €109.60 2025-02-15
abcr
AB224407-500mg
4-(1H-Imidazol-1-yl)benzenecarbothioamide, 95%; .
 423769-74-8 95%
500mg
 €127.90 2025-02-15
abcr
AB224407-1g
4-(1H-Imidazol-1-yl)benzenecarbothioamide, 95%; .
 423769-74-8 95%
1g
 €164.30 2025-02-15

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